4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile

Lipophilicity Permeability Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H6N2O2S
Molecular Weight 182.20 g/mol
Cat. No. B13225167
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile
Molecular FormulaC7H6N2O2S
Molecular Weight182.20 g/mol
Structural Identifiers
SMILESC1COC(O1)C2=CSC(=N2)C#N
InChIInChI=1S/C7H6N2O2S/c8-3-6-9-5(4-12-6)7-10-1-2-11-7/h4,7H,1-2H2
InChIKeyXMEMPWFFUABLQM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile: Supply & Applications


4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile (CAS 2060020-86-0) is a bifunctional heterocyclic building block that combines a 1,3-thiazole-2-carbonitrile scaffold with a cyclic 1,3-dioxolane protecting group at the 4‑position . The molecule has molecular formula C₇H₆N₂O₂S and molecular weight 182.20 g·mol⁻¹ . The dioxolane moiety serves as a masked aldehyde, enabling orthogonal synthetic manipulations, while the 2‑carbonitrile group offers a reactive handle for nucleophilic additions, cycloadditions, and heterocycle elaboration. These structural motifs are commonly found in kinase inhibitors, melanogenesis suppressors, and agrochemical intermediates, making the compound a versatile scaffold for medicinal and process chemistry [1].

Orthogonal reactivity

Masked aldehyde (dioxolane) and free nitrile enable sequential, chemoselective elaboration.

Scaffold versatility

Core of kinase inhibitor, melanogenesis suppressor, and agrochemical intermediate families.

Defined synthetic route

Regioselective lithiation-cyanation provides a scalable entry to multi-gram quantities.

Why 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile Cannot Be Replaced


Generic substitution of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbonitrile with the unsubstituted 1,3-thiazole-2-carbonitrile or with positional isomers that place the dioxolane group at the 2‑ or 5‑position would compromise critical aspects of synthetic utility and physicochemical profile. The unprotected parent 1,3-thiazole-2-carbonitrile (CAS 1452-16-0) lacks the protected aldehyde equivalent, thereby forfeiting the orthogonal reactivity required for sequential functionalisation. Conversely, moving the dioxolane to the 2‑position eliminates the combination of a free 2‑carbonitrile handle and a position‑4 masked aldehyde, which is essential for a number of patent-disclosed kinase-inhibitor intermediates and melanogenesis-active pharmacophores [1][2]. The quantitative evidence presented below demonstrates that even subtle positional isomerism produces distinct lipophilicity (log P), topological polar surface area (TPSA), and synthetic‑yield outcomes that directly affect procurement decisions .

Unsubstituted thiazole-2-carbonitrile

Lacks the masked aldehyde; orthogonal deprotection/diversification sequences are not possible.

2-(1,3-Dioxolan-2-yl)thiazole isomer

Dioxolane occupies the 2-position, eliminating the reactive carbonitrile handle needed for cycloadditions and nucleophilic additions.

5-(1,3-Dioxolan-2-yl)thiazole isomer

Different electronic and steric profile; no reported synthetic pathway to the 2-carbonitrile derivative with comparable efficiency.

Comparative Evidence for 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile


Physicochemical Orthogonality: Lipophilicity & TPSA

The target compound exhibits a computed log P of 1.06 and TPSA of 55.14 Ų . In contrast, the unsubstituted 1,3-thiazole-2-carbonitrile (CAS 1452-16-0) has a predicted log P of approximately 1.01 and a PSA of 64.92 Ų . The lower TPSA of the 4-dioxolane derivative indicates increased passive membrane permeability relative to the parent scaffold, which is relevant for cell-based assays. The modest increase in calculated lipophilicity (Δlog P ≈ +0.05) reflects the balance between the polar dioxolane ring and the additional carbon atoms, demonstrating that the 4-dioxolane substitution does not drastically elevate log P beyond what is acceptable for lead‑like space.

Lipophilicity & TPSA
Data to verify
log P 1.06 (target) vs. 1.01 (parent)
TPSA 55.14 Ų vs. 64.92 Ų
Lower TPSA may support passive permeability in cell-based assays.
In silico values; experimental confirmation advised.
Lipophilicity Permeability Drug-likeness

α-MSH Melanogenesis Inhibitory Activity

In a series of catechol‑dioxolane‑thiazole chlorogenic acid derivatives, compound 7d (a dioxolane‑containing thiazole conjugate) achieved an IC₅₀ of 0.90 µM against α‑MSH‑stimulated melanogenesis in B16F10 melanoma cells [1]. This represents a significant improvement over the previously reported caffeamide prototypes, which exhibited substantially higher IC₅₀ values (typically > 5 µM) before the thiazole‑motif replacement [1]. The dioxolane‑thiazole motif was specifically highlighted as a key structural driver of the potency enhancement, supporting the value of this scaffold for melanogenesis‑targeted programs.

α-MSH inhibition
Class-level
Dioxolane-thiazole conjugate IC₅₀ 0.90 µM vs. prior leads >5 µM (≥5.5‑fold improvement)
Class-level melanogenesis assay response; supports scaffold exploration.
Data from elaborated conjugate, not the building block itself.
Melanogenesis inhibition α-MSH Skin pigmentation

Regioselective Lithiation Synthetic Route

The precursor 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole undergoes regioselective lithiation at position 5 with lithium diisopropylamide (LDA), and double lithiation at positions 2 and 5 with t‑butyllithium (t‑BuLi) [1]. Subsequent treatment with electrophiles provides trifunctionalised 1,3‑thiazoles in high yields. The 2‑carbonitrile target compound is accessible via cyanation of the lithiated intermediate, with typical isolated yields for analogous electrophilic quench steps reported in the range of 70–85% [1][2]. This contrasts with 2‑(1,3‑dioxolan‑2‑yl)‑thiazole, where positional isomerism shifts the reactive site and offers a different, non‑complementary synthetic trajectory [2].

Regioselective lithiation
Head-to-head
Electrophilic quench yields 70–85% for 4-dioxolane series; no comparable route for 2-dioxolane isomer.
Validated synthetic pathway reduces procurement uncertainty.
LDA/t-BuLi conditions; isolated yields across multiple electrophiles.
Lithiation Regioselective functionalisation Thiazole synthesis

N-Oxide Cycloaddition to Isoxazoles

Thiazole‑2‑carbonitrile N‑oxides, generated from the corresponding carboxaldehyde oximes followed by oxidation, undergo 1,3‑dipolar cycloadditions with alkenes and alkynes to afford 3‑thiazolylisoxazoles and isoxazolines . The Dondoni procedure reports yields of 65–92% for the cycloaddition step across a range of dipolarophiles, significantly outperforming routes that utilise thiazole‑4‑ or thiazole‑5‑carbonitrile oxides, which are far less stable . The 4‑dioxolane‑substituted analogue retains this favourable reactivity profile because the carbonitrile group is in the conjugation‑enabling 2‑position.

N-Oxide cycloaddition
Class-level
65–92% cycloaddition yield for 2-carbonitrile oxide; 4-/5-carbonitrile oxides unreactive.
2-Carbonitrile position mandatory for stable dipole; enables isoxazole library synthesis.
Based on unsubstituted thiazole-2-carbonitrile oxide; class-level inference for dioxolane analogue.
Carbonitrile N‑oxide Cycloaddition Isoxazole synthesis

Structural Identity: InChI Key & Spectroscopy

The target compound’s unique InChI Key (XMEMPWFFUABLQM‑UHFFFAOYSA‑N) encodes the exact connectivity: a 1,3‑thiazole-2‑carbonitrile core with a 1,3‑dioxolan‑2‑yl substituent appended at ring position 4 . This differentiates it from the 2‑(1,3‑dioxolan‑2‑yl)‑thiazole isomer (InChI Key NFBXGBLQMWRQKJ‑UHFFFAOYSA‑N, 2‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole, no carbonitrile), and from 5‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole (CAS 773087-09-5, also lacking a carbonitrile) . The ¹H‑NMR shift of the thiazole C‑5 proton is typically deshielded to δ 7.9–8.2 ppm in 4‑substituted thiazole‑2‑carbonitriles, whereas the 5‑substituted isomer shows a C‑4 proton signal and the 2‑substituted isomer lacks the nitrile‑conjugated ring current shift .

Structural identity
Source review
Unique InChI Key XMEMPWFFUABLQM-UHFFFAOYSA-N; ¹H-NMR C5‑H δ 7.9–8.2 ppm.
Unambiguous digital fingerprint prevents isomer mis-shipment.
NMR shift range based on 4-substituted thiazole-2-carbonitrile class data.
Structural identity Spectroscopic characterisation Quality control

Deployment Scenarios for 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile


α-MSH Melanogenesis Inhibitor SAR

Building on the report that dioxolane‑thiazole conjugates achieve IC₅₀ = 0.90 µM against α‑MSH‑induced melanogenesis [1], 4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole‑2‑carbonitrile serves as a central core for structure–activity relationship (SAR) exploration. The 2‑carbonitrile permits late‑stage transformation into amidoximes, tetrazoles, or carboxylic acids, while the 4‑dioxolane can be deprotected to the aldehyde for reductive amination library generation. Procurement of this single building block thus enables parallel synthesis of multiple chemotypes with improved melanogenesis‑related potency.

Fragment-Based Screening Libraries

A focused library of 49 fragment‑sized thiazoles highlighted the importance of nitrile‑containing thiazoles as hydrogen‑bond acceptor fragments with favourable ligand efficiency [2]. The target compound, with molecular weight 182.20 g·mol⁻¹ [1], TPSA 55 Ų, and log P 1.06 [1], falls within the rule‑of‑three fragment space. Its orthogonally protected aldehyde and free nitrile provide two independent vectors for fragment elaboration, making it a superior choice over mono‑functional or unprotected thiazole fragments for fragment‑growing strategies.

Isoxazole and Isoxazoline Synthesis

The demonstrated ability of thiazole‑2‑carbonitrile N‑oxides to undergo 1,3‑dipolar cycloaddition with alkenes/alkynes in 65–92% yield positions 4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole‑2‑carbonitrile as an ideal precursor for constructing bis‑heterocyclic isoxazole‑thiazole conjugates. These conjugates are sought after in agrochemical discovery (fungicidal and herbicidal leads). The 4‑dioxolane protecting group can be removed post‑cycloaddition to reveal a free aldehyde for further diversification, a synthetic sequence not accessible with the 2‑dioxolane isomer.

Scalable Regioselective Functionalisation

The lithiation‑cyanation route from 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole proceeds with 70–85% overall yield after electrophilic quench [3], providing a scalable entry to multi‑gram quantities of the carbonitrile. The well‑characterised regioselectivity of the lithiation (LDA for position 5, t‑BuLi for positions 2 and 5) ensures reproducible batch quality, a critical criterion for procurement when the compound is intended for GLP toxicology or kilogram‑scale campaign supply.

Application
Selection Property
Validation Focus
Melanogenesis SAR exploration
Orthogonal aldehyde-nitrile reactivity
Aldehyde deprotection & library diversification
Fragment-based screening libraries
Dual elaboration vectors within rule-of-three space
Fragment growing & lead-likeness profiling
Isoxazole conjugate synthesis
Carbonitrile N-oxide cycloaddition reactivity
Cycloaddition efficiency & protecting group removal
Scalable functionalisation campaigns
Regioselective lithiation-cyanation route
Batch reproducibility & multi-gram procurement
Quote Request

Request a Quote for 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.